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CAS No.: 100-55-0

Cat. No.: S001427

Get Quote

Physical Properties and Solubility of 3-
Pyridinemethanol

The table below summarizes the key physical properties of 3-Pyridinemethanol relevant to its solubility and

handling [1] [2] [3].

Property Value / Description Source / Context

Molecular Formula C₆H₇NO [1] [2] [3]

Molecular Weight 109.13 g/mol [1] [2] [3]

Appearance Clear, light yellow to yellow liquid [1] [4]

Density 1.124 g/mL at 25°C [1] [4]

Melting Point -7 °C [1]

Boiling Point 154 °C at 28 mmHg [1] [4]

Water Solubility Soluble / Fully miscible (1000 mg/L) [1] [3]
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Property Value / Description Source / Context

DMSO Solubility 100 mg/mL (916.34 mM) [2]

pH (100g/L H₂O) 7-8 [1]

log P -0.11 at 25°C [1]

Refractive Index n20/D 1.545 [4]

The data indicates that 3-Pyridinemethanol is highly soluble in water and also readily soluble in DMSO.

The negative value for its log P (partition coefficient) suggests that it is more hydrophilic than lipophilic,

which aligns with its good water solubility [1]. One supplier notes it is "fully miscible" in water, confirming

its high solubility [3].

Experimental Protocols and Research Context

While a detailed, step-by-step solubility assay was not found, the search results describe its use in specific

experimental contexts, particularly in synthesis and catalysis.

Protocol for Selective Photocatalytic Oxidation

A research article outlines a method for the selective oxidation of 3-Pyridinemethanol to Vitamin B3

(nicotinic acid) using a TiO₂/graphene-like photocatalyst [5]. Below is a workflow diagram of this

experimental process.
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Experimental workflow for photocatalytic oxidation of 3-Pyridinemethanol [5].

Key Experimental Details:

Reaction Medium: The process is conducted in an aqueous solution at room temperature,

highlighting the compound's stability and usability in water [5].
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Special Conditions: The system is de-aerated by purging with an inert gas (like nitrogen) to limit the

production of non-selective hydroxyl radicals and improve the selectivity of the oxidation [5].
Catalyst System: Cu(II) ions (e.g., from copper sulfate) are used as an electron acceptor instead of

oxygen. The Cu(II) is reduced to Cu(0) during the reaction and can be re-oxidized for reuse by
blowing air into the solution after the reaction is complete, functioning as a co-catalyst [5].

Protocol for Solution Preparation in Biological Research

For biochemical and pharmaceutical applications, one supplier provides a detailed protocol for preparing

stock and working solutions of 3-Pyridinemethanol in DMSO and for in vivo studies [2].

Prepare DMSO Stock Solution
(25 mg/mL, 229 mM)

Aliquot and Store
(-80°C for 6 months)

Prepare In Vivo Working Solution

Protocol 1: 10% DMSO, 40% PEG300,
5% Tween-80, 45% Saline

Protocol 2: 10% DMSO, 90%
(20% SBE-β-CD in Saline) Protocol 3: 10% DMSO, 90% Corn Oil

Click to download full resolution via product page

Solution preparation protocols for 3-Pyridinemethanol in biological research [2].

Key Experimental Details:

Stock Solution: A typical stock solution is prepared at a concentration of 25 mg/mL in DMSO, which
is equivalent to 229 mM. This solution should be aliquoted and stored at -80°C for up to 6 months or

at -20°C for one month to prevent inactivation from repeated freeze-thaw cycles [2].
Working Solutions: For in vivo studies, several formulations are recommended to ensure solubility

and biocompatibility. For example, one protocol involves sequentially adding the DMSO stock to a
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mixture of PEG300, Tween-80, and saline to achieve a final clear solution of ≥ 2.5 mg/mL [2].

Storage and Handling Guidelines

Proper storage is critical for maintaining the integrity of this chemical.

Condition: It is hygroscopic (absorbs moisture from the air) [3] [4]. One supplier recommends
storing it in an inert atmosphere [1], while another specifies storage at 0-8°C [4].

Recommendation: For optimal results, store the container tightly closed in a cool, dry place under
an inert gas like argon or nitrogen, and protect it from humidity [1] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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